5-(2-Oxopropyl)-12,13-diphenyl-8-thia-3,5,10,11-tetrazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,9,11-pentaen-6-one
5-(2-Oxopropyl)-12,13-diphenyl-8-thia-3,5,10,11-tetrazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,9,11-pentaen-6-one
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0860303
InChI:
InChI=1S/C23H16N4O2S/c1-14(28)12-27-13-24-20-18-17(15-8-4-2-5-9-15)19(16-10-6-3-7-11-16)25-26-22(18)30-21(20)23(27)29/h2-11,13H,12H2,1H3
SMILES:
CC(=O)CN1C=NC2=C(C1=O)SC3=NN=C(C(=C23)C4=CC=CC=C4)C5=CC=CC=C5
Molecular Formula:
C23H16N4O2S
Molecular Weight:
412.5 g/mol
5-(2-Oxopropyl)-12,13-diphenyl-8-thia-3,5,10,11-tetrazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,9,11-pentaen-6-one
CAS No.:
Cat. No.: VC0860303
Molecular Formula: C23H16N4O2S
Molecular Weight: 412.5 g/mol
* For research use only. Not for human or veterinary use.
![5-(2-Oxopropyl)-12,13-diphenyl-8-thia-3,5,10,11-tetrazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,9,11-pentaen-6-one -](/images/no_structure.jpg)
Specification
| Molecular Formula | C23H16N4O2S |
|---|---|
| Molecular Weight | 412.5 g/mol |
| IUPAC Name | 5-(2-oxopropyl)-12,13-diphenyl-8-thia-3,5,10,11-tetrazatricyclo[7.4.0.02,7]trideca-1(13),2(7),3,9,11-pentaen-6-one |
| Standard InChI | InChI=1S/C23H16N4O2S/c1-14(28)12-27-13-24-20-18-17(15-8-4-2-5-9-15)19(16-10-6-3-7-11-16)25-26-22(18)30-21(20)23(27)29/h2-11,13H,12H2,1H3 |
| Standard InChI Key | RLYSFNXURSWIFJ-UHFFFAOYSA-N |
| SMILES | CC(=O)CN1C=NC2=C(C1=O)SC3=NN=C(C(=C23)C4=CC=CC=C4)C5=CC=CC=C5 |
| Canonical SMILES | CC(=O)CN1C=NC2=C(C1=O)SC3=NN=C(C(=C23)C4=CC=CC=C4)C5=CC=CC=C5 |
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